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CAS No.: 15396-28-8

Cat. No.: B14708025

Get Quote

Technical Guide: 4-Hydroxy-5-
(methylsulfonyl)valeric Acid[1]
Executive Summary
4-Hydroxy-5-(methylsulfonyl)valeric acid (also known as 4-hydroxy-5-

methanesulfonylpentanoic acid) is a specialized organosulfur compound with the molecular

formula C₆H₁₂O₅S.[1] It serves as a significant intermediate in the synthesis of sulfone-

containing pharmaceuticals and agrochemicals. Structurally, it features a valeric acid backbone

functionalized with a hydroxyl group at the C4 position and a methylsulfonyl group at the C5

position.[2] This specific arrangement allows for unique reactivity, including lactonization to

form 5-(methylsulfonylmethyl)-dihydro-2(3H)-furanone, a scaffold found in various bioactive

molecules.
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The compound is an aliphatic sulfone-carboxylic acid. Its structure is defined by a 5-carbon

chain where the terminal carbon (C5) bears a methylsulfonyl group, and the penultimate

carbon (C4) bears a hydroxyl group.

Property Detail

IUPAC Name 4-Hydroxy-5-methanesulfonylpentanoic acid

Common Synonyms
4-Hydroxy-5-(methylsulfonyl)valeric acid; 5-

Methylsulfonyl-4-hydroxypentanoic acid

CAS Number 15396-28-8

Molecular Formula C₆H₁₂O₅S

Molecular Weight 196.22 g/mol

SMILES CS(=O)(=O)CC(O)CCC(=O)O

InChIKey ZFUNJAJBEYETFA-UHFFFAOYSA-N

Stereochemistry

Contains one chiral center at C4.[2][3][4][5][6]

Typically synthesized as a racemate unless

asymmetric catalysis is employed.[2]

Structural Visualization
The molecule exists in equilibrium between its open-chain acid form and its cyclic lactone form

(5-(methylsulfonylmethyl)-dihydro-2(3H)-furanone), particularly under acidic conditions.[2]

Open-Chain Form (Acid)
Cyclic Form (Lactone)

4-Hydroxy-5-(methylsulfonyl)valeric acid
(C6H12O5S) 5-(methylsulfonylmethyl)-dihydro-2(3H)-furanone

(Lactone)

 -H2O (Acidic pH)

 +H2O (Basic pH)

Figure 1: Equilibrium between the open-chain acid and the lactone form.
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Synthesis & Production
The synthesis of 4-Hydroxy-5-(methylsulfonyl)valeric acid typically proceeds via the

modification of Levulinic acid (4-oxopentanoic acid), a readily available biomass-derived

platform chemical.[2]

Synthetic Pathway: From Levulinic Acid
This route involves bromination, nucleophilic substitution with a sulfinate salt, and selective

reduction.[2]

Bromination: Levulinic acid is brominated at the C5 position to yield 5-bromo-4-oxopentanoic

acid.[2]

Sulfonylation: The bromide is displaced by sodium methanesulfinate (MeSO₂Na) to form 5-

(methylsulfonyl)-4-oxopentanoic acid.[2]

Reduction: The ketone at C4 is reduced (e.g., using Sodium Borohydride, NaBH₄) to the

secondary alcohol, yielding the target 4-Hydroxy-5-(methylsulfonyl)valeric acid.[2]

Experimental Protocol (Representative)
Note: This protocol is a generalized procedure based on standard organic transformations for

this class of compounds.

Step 1: Sulfonylation of 5-Bromo-4-oxopentanoic acid

Reagents: 5-Bromo-4-oxopentanoic acid (1.0 eq), Sodium methanesulfinate (1.2 eq),

Ethanol/Water (1:1).[2]

Procedure: Dissolve the bromo-acid in the solvent mixture. Add sodium methanesulfinate

slowly. Reflux for 4-6 hours.

Workup: Acidify to pH 2, extract with Ethyl Acetate, dry over MgSO₄, and concentrate to

obtain 5-(methylsulfonyl)-4-oxopentanoic acid.

Step 2: Reduction to Target
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Reagents: 5-(methylsulfonyl)-4-oxopentanoic acid (1.0 eq), Sodium Borohydride (0.5 eq),

Methanol.

Procedure: Cool the solution of the keto-acid in methanol to 0°C. Add NaBH₄ portion-wise.

Stir for 2 hours at 0°C, then allow to warm to room temperature.

Quench: Quench with dilute HCl (carefully, to avoid lactonization if the open chain is desired,

though lactonization is likely).

Purification: The product is often isolated as the lactone or the acid depending on the workup

pH.[2] For the free acid, maintain pH ~4-5 during extraction or use ion-exchange

chromatography.[2]

Levulinic Acid
(4-Oxopentanoic acid)

5-Bromo-4-oxopentanoic acid

 Br2, MeOH
(Bromination)

5-(Methylsulfonyl)-4-oxopentanoic acid

 MeSO2Na
(Substitution)

4-Hydroxy-5-(methylsulfonyl)valeric acid

 NaBH4
(Reduction)

Figure 2: Synthetic route from Levulinic Acid.
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Understanding the physical properties is crucial for handling and formulation.[2]

Property
Value
(Predicted/Experimental)

Notes

Physical State
Solid (Crystalline) or Viscous

Oil
Often hygroscopic.[2]

Melting Point 85 - 95 °C
For the free acid; lactone form

has lower MP.[2]

Solubility
High in Water, Methanol,

DMSO

Due to polar sulfone, hydroxyl,

and carboxyl groups.[2]

pKa (COOH) ~4.7
Typical for aliphatic carboxylic

acids.[2]

pKa (OH) ~14.5 Secondary alcohol.[2]

LogP -1.2 Highly hydrophilic.[2]

Stability
Stable under ambient

conditions.[2]

Susceptible to dehydration

(lactonization) in acidic media.

[2]

Biological Relevance & Applications
While 4-Hydroxy-5-(methylsulfonyl)valeric acid is primarily a synthetic intermediate, its

structural motifs are relevant in drug design and metabolism.[2]

Drug Metabolite Potential
The structure resembles a metabolite of drugs containing methylsulfonyl and alkyl chains.[2] It

is a potential degradation product or metabolite of:

Mesotrione and related triketone herbicides (via complex degradation pathways involving the

cleavage of the cyclohexane ring and oxidation).[2]

Sulfone-containing antibiotics or antiparasitics (e.g., Tinidazole analogs) where alkyl side

chains undergo oxidation.[2]
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Synthetic Building Block
The compound serves as a versatile building block for:

Protease Inhibitors: The hydroxy-sulfone motif mimics the transition state of peptide bond

hydrolysis, making it a candidate scaffold for renin or HIV protease inhibitors.[2]

Lactone Synthesis: Precursor to functionalized butyrolactones used in the synthesis of COX-

2 inhibitors (e.g., related to the Rofecoxib scaffold, though Rofecoxib itself is aromatic).[2]

Cross-linking Agents: The carboxylic acid can be activated (NHS ester) to conjugate the

sulfone moiety to proteins or surfaces.[2]

Analytical Characterization
Identification of the compound relies on spectroscopic methods.

Nuclear Magnetic Resonance (NMR)[1][7]
¹H NMR (D₂O, 400 MHz):

δ 1.7-1.9 (m, 2H, H-3): Multiplet for the methylene beta to the carboxyl.[2]

δ 2.4 (t, 2H, H-2): Triplet for the alpha-methylene next to COOH.[2]

δ 3.0 (s, 3H, -SO₂CH₃): Strong singlet for the methylsulfonyl group.[2]

δ 3.2-3.4 (dd, 2H, H-5): Diastereotopic protons next to the sulfone.[2]

δ 4.1 (m, 1H, H-4): Multiplet for the methine proton on the carbon bearing the hydroxyl.[2]

Mass Spectrometry (MS)[1]
ESI-MS (Negative Mode):

[M-H]⁻: m/z 195.0.[2]

Fragmentation: Loss of CO₂ (m/z 151), Loss of SO₂Me (m/z 117).[2]
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ESI-MS (Positive Mode):

[M+H]⁺: m/z 197.0.[2]

[M+Na]⁺: m/z 219.0.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Sources

1. 4-HYDROXY-5-(METHYLSULFONYL)VALERIC ACID [drugfuture.com]

2. pins.japic.or.jp [pins.japic.or.jp]

3. 4-Hydroxy-5-(3'-hydroxyphenyl)-valeric acid-3'-O-sulphate | C11H14O7S | CID 124202067
- PubChem [pubchem.ncbi.nlm.nih.gov]

4. prepchem.com [prepchem.com]

5. prepchem.com [prepchem.com]

6. gifu-upharm.jp [gifu-upharm.jp]

7. FDA全球物质登记数据库-4 [drugfuture.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pins.japic.or.jp/pdf/medical_interview/IF00009963.pdf
https://pins.japic.or.jp/pdf/medical_interview/IF00009963.pdf
https://www.benchchem.com/product/b14708025/docs?utm_src=pdf-body#chemical-structure-and-properties-of-4-hydroxy-5-methylsulfonyl-valeric-acid
https://pins.japic.or.jp/pdf/medical_interview/IF00009963.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/203868
https://pins.japic.or.jp/pdf/medical_interview/IF00009963.pdf
https://www.benchchem.com/product/b14708025/docs?utm_src=pdf-body#chemical-structure-and-properties-of-4-hydroxy-5-methylsulfonyl-valeric-acid
https://www.benchchem.com/product/b14708025/docs?utm_src=pdf-body#chemical-structure-and-properties-of-4-hydroxy-5-methylsulfonyl-valeric-acid
https://www.drugfuture.com/gsrs/substance/s97kr3e8px
https://www.drugfuture.com/gsrs/substance/s97kr3e8px
https://www.drugfuture.com/gsrs/substancebrowse-4
https://gsrs.ncats.nih.gov/
https://pins.japic.or.jp/pdf/medical_interview/IF00009963.pdf
https://pins.japic.or.jp/pdf/medical_interview/IF00009963.pdf
https://www.orgsyn.org/
https://pins.japic.or.jp/pdf/medical_interview/IF00009963.pdf
https://pins.japic.or.jp/pdf/medical_interview/IF00009963.pdf
https://www.sciencedirect.com/
https://pins.japic.or.jp/pdf/medical_interview/IF00009963.pdf
https://www.benchchem.com/product/b14708025?utm_src=pdf-custom-synthesis#bc-rfq
https://www.drugfuture.com/gsrs/substance/s97kr3e8px
https://pins.japic.or.jp/pdf/medical_interview/IF00009963.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-hydroxy-5-_3-sulfooxyphenyl_pentanoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/4-hydroxy-5-_3-sulfooxyphenyl_pentanoic-acid
https://prepchem.com/4-hydroxy-5-pyrimidine-carboxylic-acid/
https://prepchem.com/4-hydroxy-5-pyrimidine-carboxylic-acid/
https://www.gifu-upharm.jp/di/mdoc/iform/2g/i1054572204.pdf
https://www.drugfuture.com/gsrs/substancebrowse-4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14708025?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Chemical structure and properties of 4-Hydroxy-5-
(methylsulfonyl)valeric acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14708025/docs#chemical-structure-and-properties-
of-4-hydroxy-5-methylsulfonyl-valeric-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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